![molecular formula C13H12N4OS B2568270 N-[4-oxo-5-[(Z,2E)-3-phenyl-2-propenylidene]-1,3-thiazol-2(4H)-yl]guanidine CAS No. 866040-87-1](/img/structure/B2568270.png)
N-[4-oxo-5-[(Z,2E)-3-phenyl-2-propenylidene]-1,3-thiazol-2(4H)-yl]guanidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C13H12N4OS. It includes a guanidine group attached to a thiazol ring, which is further substituted with a phenylpropenylidene group.Physical And Chemical Properties Analysis
This compound has a molecular weight of 272.33. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the sources I have access to .Scientific Research Applications
Synthesis and Medicinal Chemistry
Compounds with guanidine and thiazole units are crucial in the synthesis of biologically active molecules. For example, the regioselective synthesis of 5-guanidino-1,2,4-thiadiazoles and 1,2,4-triazolo[1,5-a]pyridines involves oxidative cyclization of thioureas and imidates, demonstrating the role of guanidine derivatives in constructing complex and biologically important structures (Nagaraju et al., 2019).
Antimicrobial and Antibacterial Applications
Guanidine and thiazole derivatives exhibit significant antimicrobial and antibacterial activities. For instance, novel heterocyclic compounds containing a sulfonamido moiety have shown promising antibacterial properties, indicating the potential of guanidine-containing compounds in developing new antibacterial agents (Azab et al., 2013).
Anti-inflammatory and Analgesic Activities
The synthesis of thiazolo[3,2-a]pyrimidine derivatives and their evaluation for anti-inflammatory activities highlight the therapeutic potential of thiazole and guanidine derivatives. These compounds have shown moderate anti-inflammatory activity, suggesting their use in developing anti-inflammatory drugs (Tozkoparan et al., 1999).
Antituberculosis Agents
Guanidyl derivatives have been studied for their potential as antituberculosis agents. For instance, sulfadiazine guanidyl derivatives have been synthesized and characterized, with docking studies indicating their potential activity against tuberculosis, demonstrating the role of guanidine derivatives in addressing global health challenges (Bhat et al., 2018).
Mechanism of Action
Target of Action
The compound “N-[4-oxo-5-[(Z,2E)-3-phenyl-2-propenylidene]-1,3-thiazol-2(4H)-yl]guanidine” belongs to the class of guanidine and thiazole derivatives . Guanidine derivatives are known to have a wide range of biological activities, including antihypertensive effects . Thiazoles are also known for their diverse biological activities .
Mode of Action
Thiazoles have been found to have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Biochemical Pathways
Guanidine derivatives are known to affect the sympathetic nervous system , and thiazoles can affect a variety of biochemical pathways depending on their specific structures and targets .
Result of Action
Guanidine derivatives can decrease heart rate and relax blood vessels, improving blood flow . Thiazoles can have a variety of effects depending on their specific structures and targets .
properties
IUPAC Name |
2-[(5Z)-4-oxo-5-[(E)-3-phenylprop-2-enylidene]-1,3-thiazol-2-yl]guanidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4OS/c14-12(15)17-13-16-11(18)10(19-13)8-4-7-9-5-2-1-3-6-9/h1-8H,(H4,14,15,16,17,18)/b7-4+,10-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVYISWMWZVMUPW-DODKFZKMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC=C2C(=O)N=C(S2)N=C(N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C=C\2/C(=O)N=C(S2)N=C(N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-oxo-5-[(Z,2E)-3-phenyl-2-propenylidene]-1,3-thiazol-2(4H)-yl]guanidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.